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Cat. No.: B15569272

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of NJH-2-057, a deubiquitinase-

targeting chimera (DUBTAC), in the CFBE41o- human bronchial epithelial cell line expressing

the ΔF508-CFTR mutation. This cell line is a widely used in vitro model for studying cystic

fibrosis (CF).[1][2] NJH-2-057 is a bifunctional molecule that links a ligand for the

deubiquitinase OTUB1 to lumacaftor, a corrector of the ΔF508-CFTR protein.[3] This targeted

recruitment of OTUB1 to the mutant CFTR protein leads to its deubiquitination and subsequent

stabilization, offering a novel therapeutic strategy for CF.[3][4]

Data Presentation
The following tables summarize quantitative data from experiments using NJH-2-057 in

CFBE41o- cells expressing ΔF508-CFTR.

Table 1: Effect of NJH-2-057 on ΔF508-CFTR Protein Levels
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Treatment Concentration Incubation Time

Fold Increase in
ΔF508-CFTR
Protein (vs.
Vehicle)

Vehicle (DMSO) - 16-24 hours 1.0

NJH-2-057 10 µM 16 hours Significant Increase

NJH-2-057 10 µM 24 hours Significant Increase

Note: Specific fold-increase values can be quantified from densitometry of Western blots as

described in the protocols below.

Table 2: Functional Rescue of ΔF508-CFTR by NJH-2-057 in Ussing Chamber Assays

Treatment Concentration

Change in Short-Circuit
Current (Isc) after
Forskolin & VX770
Stimulation (µA/cm²)

Vehicle (DMSO) - Baseline

NJH-2-057 10 µM Significant Increase vs. Vehicle

Lumacaftor 10 µM Significant Increase vs. Vehicle

Note: The Ussing chamber assay measures the function of the CFTR channel. An increase in

Isc indicates enhanced chloride ion transport, signifying functional rescue of the mutant protein.

[1]

Experimental Protocols
Cell Culture of CFBE41o- Cells
The CFBE41o- cell line, derived from a CF patient homozygous for the ΔF508 mutation, is a

valuable tool for studying CFTR biology.[2][5]

Materials:
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CFBE41o- cells

Minimum Essential Medium (MEM) supplemented with 10% Fetal Bovine Serum (FBS), 2

mM L-glutamine, and 1% Penicillin-Streptomycin

Fibronectin/Collagen/BSA-coated tissue culture flasks

Trypsin-EDTA

Phosphate-Buffered Saline (PBS)

Protocol:

Culture CFBE41o- cells in MEM supplemented with 10% FBS, L-glutamine, and penicillin-

streptomycin in a humidified incubator at 37°C with 5% CO2.

Grow cells on flasks pre-coated with a solution of fibronectin, collagen, and bovine serum

albumin to promote cell attachment and growth.

Passage the cells when they reach 80-90% confluency.

To passage, wash the cells with PBS, then add trypsin-EDTA and incubate for 5-10 minutes

at 37°C to detach the cells.

Neutralize the trypsin with complete medium, centrifuge the cells, and resuspend the pellet in

fresh medium for plating in new flasks.

Western Blotting for ΔF508-CFTR Protein Levels
This protocol details the assessment of ΔF508-CFTR protein stabilization by NJH-2-057.

Materials:

CFBE41o- cells expressing ΔF508-CFTR

NJH-2-057

Vehicle control (DMSO)
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Lysis buffer (e.g., RIPA buffer) with protease inhibitors

BCA protein assay kit

SDS-PAGE gels

Nitrocellulose or PVDF membranes

Primary antibodies: anti-CFTR, anti-GAPDH (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:

Plate CFBE41o- cells and allow them to adhere overnight.

Treat the cells with 10 µM NJH-2-057 or vehicle (DMSO) for 16 to 24 hours.[1][3]

Lyse the cells in lysis buffer and quantify the protein concentration using a BCA assay.

Separate equal amounts of protein lysate on an SDS-PAGE gel.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour

at room temperature.

Incubate the membrane with primary antibodies against CFTR and GAPDH overnight at 4°C.

Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at

room temperature.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Quantify the band intensities using densitometry software and normalize the CFTR signal to

the GAPDH signal.
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Ussing Chamber Assay for CFTR Function
This protocol measures the ion channel function of ΔF508-CFTR at the cell surface.

Materials:

Polarized CFBE41o- cells grown on permeable supports (e.g., Transwell inserts)

NJH-2-057

Vehicle control (DMSO)

Ussing chamber system

Ringer's solution

Forskolin (cAMP activator)

VX770 (Ivacaftor, CFTR potentiator)

CFTR(inh)-172 (CFTR inhibitor)

Amiloride (ENaC inhibitor)

Protocol:

Culture CFBE41o- cells on permeable supports until a polarized monolayer with high

transepithelial electrical resistance (TEER) is formed.

Treat the polarized monolayers with 10 µM NJH-2-057 or vehicle (DMSO) for 24 hours.[1]

Mount the permeable supports in the Ussing chamber.

Bathe both the apical and basolateral sides with Ringer's solution and maintain at 37°C.

Measure the short-circuit current (Isc).

Add amiloride to the apical chamber to block the epithelial sodium channel (ENaC).
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Sequentially add forskolin and VX770 to the apical and basolateral chambers to activate and

potentiate CFTR-mediated chloride secretion.

Finally, add CFTR(inh)-172 to the apical chamber to inhibit CFTR-specific current.

The change in Isc following the addition of forskolin/VX770 and its subsequent inhibition by

CFTR(inh)-172 represents the functional activity of the CFTR channels.
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Caption: Mechanism of NJH-2-057 in stabilizing ΔF508-CFTR.
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Caption: Experimental workflow for evaluating NJH-2-057.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for NJH-2-057 in
CFBE41o- Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569272/docs#application-notes-and-protocols-for-
njh-2-057-in-cfbe41o-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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